Cas no 2171943-52-3 (2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid)

• Product Name: 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid
• CAS No: 2171943-52-3
• MF: C₂₄H₂₈N₂O₅S
• MW: 456.554525375366
• CID: 6478610
• PubChem ID: 165514260
• Update Time: 2025-06-11

2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid
• EN300-1514321
• 2171943-52-3
• 2-({2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]ethyl}sulfanyl)acetic acid

• Inchi： 1S/C24H28N2O5S/c1-2-16(13-22(27)25-11-12-32-15-23(28)29)26-24(30)31-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21H,2,11-15H2,1H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： SWEILGMHQCRLCV-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCNC(CC(CC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 456.17189317g/mol
• Monoisotopic Mass: 456.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 130Ų

Additional information on 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid

Introduction to 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic Acid (CAS No. 2171943-52-3)

2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid, identified by its CAS number 2171943-52-3, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural complexity of this molecule, featuring multiple functional groups, contributes to its potential utility in the development of novel therapeutic agents.

The core structure of 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid incorporates a fluorenyl moiety, which is known for its stability and solubility characteristics. The fluorenyl group is further modified with a methoxycarbonyl group, enhancing the compound's reactivity and binding affinity. This modification is particularly significant in medicinal chemistry, as it allows for the facile introduction of additional functional groups, thereby expanding the compound's pharmacological potential.

In recent years, there has been a surge in research focused on developing molecules that can modulate biological pathways associated with various diseases. The presence of an amino group and a sulfanyl group in the structure of 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid suggests that it may interact with biological targets such as enzymes and receptors. These interactions are crucial for the development of drugs that can effectively treat conditions ranging from inflammatory disorders to neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug discovery. The combination of the fluorenyl group and the sulfanyl group creates a versatile platform that can be further modified to optimize pharmacokinetic properties and target specificity. This flexibility has made 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid a valuable asset in the pharmaceutical industry, where rapid and efficient drug development is essential.

The chemical synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The methoxycarbonylation step, in particular, is critical for introducing the methoxycarbonyl group onto the fluorenyl ring. This step must be carefully optimized to prevent side reactions that could compromise the integrity of the final product. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this goal.

In terms of biological activity, preliminary studies have shown that derivatives of 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid exhibit inhibitory effects on certain enzymes associated with disease pathways. For instance, modifications to the sulfanyl group have been found to enhance binding affinity to specific protein targets, suggesting potential therapeutic applications. These findings have spurred further research into understanding the mechanistic basis of these interactions and exploring their implications for drug development.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting how 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid interacts with biological targets at the molecular level. These predictions have guided experimental efforts by providing insights into optimal modifications that can enhance drug-like properties such as solubility, bioavailability, and metabolic stability.

In conclusion, 2-({2-3-({(9H-fluoren-9-yli)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid (CAS No. 2171943-52) represents a promising candidate for further exploration in pharmaceutical research. Its complex structure and versatile functional groups make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play a significant role in addressing unmet medical needs.